Cas no 2172123-14-5 (3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine)

• Product Name: 3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine
• CAS No: 2172123-14-5
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 5837843
• PubChem ID: 165521351
• Update Time: 2025-06-13

3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine
• 2172123-14-5
• 3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-N-methylcyclopentan-1-amine
• EN300-1290057

• Inchi： 1S/C11H16ClNOS/c1-13-8-2-4-10(6-8)15-7-9-3-5-11(12)14-9/h3,5,8,10,13H,2,4,6-7H2,1H3
• InChI Key： QHXWKSIQXQDQEP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2CCC(C2)NC)O1

Computed Properties

• Exact Mass: 245.0641130g/mol
• Monoisotopic Mass: 245.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.5Ų

Additional information on 3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine

Introduction to 3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine (CAS No. 2172123-14-5)

3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2172123-14-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this compound, particularly the presence of a 5-chlorofuran-2-yl moiety and a methylsulfanyl group, contribute to its distinct chemical properties and biological interactions.

The molecular structure of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine consists of a cyclopentanamine backbone, which is a common scaffold in many bioactive molecules. This backbone provides a stable framework for further functionalization, allowing for the introduction of various substituents that can modulate the compound's biological activity. The 5-chlorofuran-2-yl group is particularly noteworthy, as it has been shown to enhance the binding affinity of the molecule to certain biological targets. This group is often found in pharmaceutical compounds due to its ability to interact with specific enzymes and receptors, thereby influencing cellular processes.

The presence of the methylsulfanyl group in the molecule adds another layer of complexity and functionality. This group can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which can be exploited for therapeutic purposes. In addition, the N-methyl substituent on the cyclopentanamine ring further modulates the electronic properties of the molecule, affecting its reactivity and interactions with biological targets.

Recent studies have highlighted the potential of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine as a lead compound for drug development. Researchers have been particularly interested in its ability to inhibit specific enzymes that are involved in inflammatory pathways. Inhibiting these enzymes has been shown to reduce inflammation and pain, making this compound a candidate for treating conditions such as arthritis and other inflammatory disorders. Additionally, preliminary studies suggest that this molecule may have antimicrobial properties, potentially making it useful in the development of new antibiotics.

The synthesis of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the cyclopentanamine core, followed by functionalization with the 5-chlorofuran-2-yl and methylsulfanyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve these transformations efficiently.

In terms of pharmacokinetic properties, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine exhibits interesting characteristics that make it an attractive candidate for further development. Studies have shown that this compound has good solubility in both water and organic solvents, which facilitates its formulation into various dosage forms. Additionally, preliminary pharmacokinetic studies indicate that the compound has a reasonable bioavailability and metabolic stability, suggesting that it could be suitable for oral administration.

The potential therapeutic applications of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine are vast and varied. Beyond its anti-inflammatory and antimicrobial properties, researchers are exploring its potential use in treating neurological disorders. The unique structural features of this compound may allow it to interact with neurotransmitter receptors, potentially offering new treatments for conditions such as depression and anxiety.

In conclusion, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine (CAS No. 2172123-14) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it an attractive candidate for further development into new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is poised to play an important role in addressing various medical challenges.